Cas no 78876-28-5 (7-Sulfate-3,4',5,6,7-Pentahydroxyflavone)

• Product Name: 7-Sulfate-3,4',5,6,7-Pentahydroxyflavone
• CAS No: 78876-28-5
• MF: C₁₆H₁₂O₁₀S
• MW: 396.325484275818
• CID: 2051917
• PubChem ID: 44259772
• Update Time: 2025-04-21

7-Sulfate-3,4',5,6,7-Pentahydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 7-Sulfate-3,4',5,6,7-Pentahydroxyflavone
• 6-Hydroxykaempferol 3-methyl ether 7-O-sulphuric acid
• 6-Hydroxykaempferol 3-methyl ether 7-O-sulfuric acid
• 78876-28-5
• (5,6-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-4-oxochromen-7-yl) hydrogen sulfate
• 6-Hydroxykaempferol 3-methyl ether 7-O-sulphate
• LMPK12112881
• [5,6-dihydroxy-2-(4-hydroxyphenyl)-3-methoxy-4-oxochromen-7-yl] hydrogen sulfate
• 6-Hydroxykaempferol 3-methyl ether 7-O-sulfate

• Inchi： 1S/C16H12O10S/c1-24-16-14(20)11-9(25-15(16)7-2-4-8(17)5-3-7)6-10(12(18)13(11)19)26-27(21,22)23/h2-6,17-19H,1H3,(H,21,22,23)
• InChI Key： KDVOBVBPKCRDQE-UHFFFAOYSA-N
• SMILES： COC1C(=O)C2C(=CC(=C(C=2O)O)OS(=O)(=O)O)OC=1C1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 396.01511775Da
• Monoisotopic Mass: 396.01511775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.0409999999999999
• Topological Polar Surface Area: 168Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3-O-methylated flavonoids